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Compound of Interest

Compound Name: Axl-IN-10

Cat. No.: B12417885 Get Quote

Axl-IN-10 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of Axl-IN-10, a

potent AXL inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is Axl-IN-10?

A1: Axl-IN-10 is a potent and selective small molecule inhibitor of the AXL receptor tyrosine

kinase, with a reported IC50 of 5 nM.[1][2] It exhibits excellent transmembrane and

pharmacokinetic properties, making it a valuable tool for in vitro and in vivo studies of AXL

signaling in various diseases, including cancer.[1]

Q2: What is the primary solvent for dissolving Axl-IN-10?

A2: Based on information for structurally similar AXL inhibitors and general practices for

compounds of this nature, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing stock solutions of Axl-IN-10.

Q3: What is a typical stock solution concentration for Axl-IN-10?

A3: While specific data for Axl-IN-10 is not readily available, a stock solution of 10 mM in

DMSO is a common starting concentration for similar AXL inhibitors, such as AXL-IN-13.[3] It is
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always recommended to start with a small amount of the compound to test solubility at your

desired concentration.

Q4: How should I store Axl-IN-10?

A4: Axl-IN-10 powder should be stored at -20°C for long-term stability. Stock solutions in

DMSO should be aliquoted and stored at -80°C to minimize freeze-thaw cycles.

Troubleshooting Guide: Solubility Issues
This guide addresses common problems encountered when preparing and using Axl-IN-10
solutions.

Problem 1: Axl-IN-10 powder is not dissolving in DMSO.

Possible Cause Solution

Insufficient solvent volume

Ensure you are using a sufficient volume of

DMSO to achieve the desired concentration.

Refer to the solubility data table below for

guidance.

Low temperature
Gently warm the solution to 37°C in a water

bath.

Inadequate mixing
Vortex or sonicate the solution for a short period

to aid dissolution.

Compound has precipitated out of solution See Problem 2.

Problem 2: A precipitate forms after adding the Axl-IN-10 stock solution to my aqueous cell

culture medium.
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Possible Cause Solution

The final concentration of Axl-IN-10 exceeds its

solubility in the aqueous medium.

Decrease the final concentration of Axl-IN-10 in

your experiment. Perform a serial dilution of

your stock solution in the cell culture medium to

determine the maximum achievable

concentration without precipitation.

The final concentration of DMSO is too high and

is causing cellular toxicity or affecting the

experiment.

Prepare a more concentrated stock solution in

DMSO (if solubility permits) to reduce the

volume of DMSO added to the aqueous

medium. Ensure the final DMSO concentration

in your cell culture is typically below 0.5% (v/v).

The aqueous medium is not at an optimal pH or

temperature.

Ensure your cell culture medium is properly

buffered and at the correct temperature (usually

37°C) before adding the Axl-IN-10 stock

solution.

Data Presentation
Table 1: Axl-IN-10 Properties

Property Value Reference

Molecular Weight 479.53 g/mol

IC50 (AXL) 5 nM [1][2]

Table 2: Recommended Solvents and Storage for Axl-IN-10

Solvent
Recommended Starting

Concentration
Storage of Stock Solution

DMSO 10 mM Aliquot and store at -80°C

Ethanol
Not Recommended as a

primary solvent
-
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Note: While some similar compounds have limited solubility in ethanol, DMSO is the preferred

solvent for achieving higher stock concentrations.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Axl-IN-10 Stock Solution in DMSO

Materials:

Axl-IN-10 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes

Procedure:

1. Equilibrate the Axl-IN-10 vial to room temperature before opening.

2. Weigh out the desired amount of Axl-IN-10 powder using a calibrated microbalance in a

chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 4.795 mg of Axl-IN-10 (Molecular Weight = 479.53 g/mol ).

3. Add the appropriate volume of DMSO to the Axl-IN-10 powder.

4. Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C in a

water bath can be used to aid dissolution if necessary.

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

6. Store the aliquots at -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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